Cas no 1696367-93-7 (1-(propan-2-yloxy)cyclopropylmethanamine)

• Product Name: 1-(propan-2-yloxy)cyclopropylmethanamine
• CAS No: 1696367-93-7
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6201769
• PubChem ID: 103439994
• Update Time: 2025-07-21

1-(propan-2-yloxy)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yloxy)cyclopropylmethanamine
• [1-(propan-2-yloxy)cyclopropyl]methanamine
• EN300-1294082
• 1696367-93-7

• Inchi： 1S/C7H15NO/c1-6(2)9-7(5-8)3-4-7/h6H,3-5,8H2,1-2H3
• InChI Key： HUYTVONSXWYQAD-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1(CN)CC1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(propan-2-yloxy)cyclopropylmethanamine

Introduction to 1-(propan-2-yloxy)cyclopropylmethanamine (CAS No. 1696367-93-7)

1-(propan-2-yloxy)cyclopropylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1696367-93-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropyl backbone linked to a propan-2-yloxy substituent and a methanamine functional group, has garnered attention due to its structural uniqueness and potential biological activities. The cyclopropyl ring, known for its strained three-membered structure, often serves as a scaffold in drug design, contributing to favorable pharmacokinetic properties such as improved solubility and metabolic stability. The presence of the propan-2-yloxy moiety introduces a hydrophilic character, enhancing the compound's interaction with biological targets, while the methanamine group provides a basic nitrogen atom capable of hydrogen bonding or participating in coordination interactions.

The synthesis and characterization of 1-(propan-2-yloxy)cyclopropylmethanamine have been subjects of extensive study in recent years. Researchers have explored various synthetic routes to construct the cyclopropyl scaffold efficiently, leveraging transition metal-catalyzed reactions such as palladium-catalyzed cross-coupling or copper-mediated cyclizations. These methods have enabled the introduction of diverse functional groups at the cyclopropyl ring, including alcohols, amines, and ethers, which are critical for modulating biological activity. The propan-2-yloxy group, in particular, has been strategically incorporated to enhance solubility and target affinity, making it a valuable component in lead optimization.

Recent advancements in computational chemistry have further illuminated the potential of 1-(propan-2-yloxy)cyclopropylmethanamine as a pharmacophore. Molecular modeling studies suggest that this compound can interact with biological targets through multiple mechanisms, including hydrogen bonding and hydrophobic interactions. The cyclopropyl ring is predicted to occupy hydrophobic pockets within protein binding sites, while the methanamine group can form hydrogen bonds with polar residues. Additionally, the propan-2-yloxy moiety may engage in favorable interactions with lipid rafts or membrane-bound receptors, which are increasingly recognized as key players in drug action.

In vitro studies have begun to explore the biological profile of 1-(propan-2-yloxy)cyclopropylmethanamine, revealing promising activities in several therapeutic areas. Notably, preliminary data indicate that this compound exhibits inhibitory effects on certain enzyme targets relevant to inflammatory diseases and cancer metabolism. The cyclopropyl scaffold has been associated with anti-inflammatory properties in some derivatives, suggesting that 1-(propan-2-yloxy)cyclopropylmethanamine may similarly modulate inflammatory pathways. Furthermore, its structural features align with known chemotypes effective against metabolic disorders, hinting at potential applications in managing conditions such as diabetes or obesity.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the evaluation of compounds like 1-(propan-2-yloxy)cyclopropylmethanamine. Predictive models have been developed to screen for potential off-target effects and adverse interactions before experimental validation is required. These tools leverage large datasets of known bioactive molecules to identify structural alerts and optimize properties such as selectivity and toxicity. By combining traditional medicinal chemistry approaches with modern computational techniques, researchers can more efficiently refine analogs of 1-(propan-2-yloxy)cyclopropylmethanamine, enhancing its therapeutic potential.

Future research directions for 1-(propan-2-yloxy)cyclopropylmethanamine include exploring its role in complex biological systems through preclinical studies. Investigating its interactions with cellular components such as receptors and ion channels will provide deeper insights into its mechanism of action. Additionally, exploring prodrug formulations may enhance its bioavailability and targeted delivery to specific tissues or organs. Collaborative efforts between synthetic chemists and biologists will be crucial in unraveling the full therapeutic spectrum of this compound.

The development of novel pharmaceuticals relies heavily on innovative molecular architectures like those presented by 1-(propan-2-yloxy)cyclopropylmethanamine (CAS No. 1696367-93-7). Its unique combination of structural features offers a promising foundation for designing next-generation therapeutics with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound, it is poised to play an increasingly significant role in addressing unmet medical needs across multiple disease areas.